Cas no 659747-16-7 (4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-4a,8a-dihydro-3,5,7,8a-tetrahydroxy-)

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-4a,8a-dihydro-3,5,7,8a-tetrahydroxy- structure
659747-16-7 structure
Product Name:4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-4a,8a-dihydro-3,5,7,8a-tetrahydroxy-
CAS No:659747-16-7
MF:C15H12O8
MW:320.250985145569
CID:1694727
Update Time:2024-08-30

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-4a,8a-dihydro-3,5,7,8a-tetrahydroxy- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-4a,8a-dihydro-3,5,7,8a-tetrahydroxy-
    • 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-4a,8a-dihydro-3,5,7,8a-tetrahydroxy-
    • Inchi: 1S/C15H12O8/c16-7-4-10(19)11-12(20)13(21)14(23-15(11,22)5-7)6-1-2-8(17)9(18)3-6/h1-5,11,16-19,21-22H
    • InChI Key: AZCODPUMJBIDLI-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(O)C(O)=C2)OC2(O)C=C(O)C=C(O)C2C(=O)C=1O

Computed Properties

  • Exact Mass: 320.05316

Experimental Properties

  • Density: 1.982±0.06 g/cm3(Predicted)
  • Boiling Point: 685.7±55.0 °C(Predicted)
  • PSA: 147.68
  • pka: 8.29±0.70(Predicted)

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-4a,8a-dihydro-3,5,7,8a-tetrahydroxy- Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.